AS-252424 Chemical and Physical Properties

Names and Identifiers

- AS 252424
- 5-[[5-(4-Fluoro-2-hydroxyphenyl)-2-furanyl]methylene]-2,4-thiazolidinedione
- AS-252424
- (E)-5-((5-(4-Fluoro-2-hydroxyphenyl)furan-2-yl)methylene)thiazolidine-2,4-dione
- AS-252424 PI3K GAMMA INHIBITOR
- (5Z)-5-[[5-(4-Fluoro-2-hydroxyphenyl)-2-furanyl]methylene]-2,4-thiazolidinedione (ACI)
- (Z)-5-((5-(4-Fluoro-2-hydroxyphenyl)furan-2-yl)methylene)thiazolidine-2,4-dione
- DTXSID801017365
- s2671
- 2,4-Thiazolidinedione, 5-((5-(4-fluoro-2-hydroxyphenyl)-2-furanyl)methylene)-, (5Z)-
- 5-[1-[5-(4-Fluoro-2-hydroxy-phenyl)-furan-2-yl]-meth-(Z)-ylidene]-thiazolidine-2,4-dione
- HMS3650K14
- AS-16184
- BRD-K14988953-001-03-6
- AC-32789
- BCP01892
- UNII-63D4RUV1GN
- 63D4RUV1GN
- AS252424
- 5-(5-(4-fluoro-2-hydroxyphenyl)furan-2-ylmethylene)thiazolidine-2,4-dione
- (5Z)-5-[[5-(4-Fluoro-2-hydroxyphenyl)-2-furanyl]methylene]-2,4-thiazolidinedione
- J-516047
- SW219311-1
- (5Z)-5-((5-(4-fluoro-2-hydroxyphenyl)furan-2-yl)methylidene)-1,3-thiazolidine-2,4-dione
- Q27263607
- NCGC00260842-01
- SR-02000000888
- compound 26 (PMID: 16789742)
- EX-A473
- 1138220-19-5
- 900515-16-4
- (5E)-5-{[5-(4-FLUORO-2-HYDROXYPHENYL)FURAN-2-YL]METHYLIDENE}-1,3-THIAZOLIDINE-2,4-DIONE
- compound 26 [PMID: 16789742]
- NCGC00185997-01
- NCGC00185997-05
- SR-02000000888-2
- CHEMBL379156
- BCPP000387
- Tox21_500157
- LP00157
- SDCCGSBI-0207184.P002
- CCG-101298
- (5Z)-5-{[5-(4-fluoro-2-hydroxyphenyl)furan-2-yl]methylidene}-1,3-thiazolidine-2,4-dione
- SCHEMBL1494573
- AS-252424?
- (5Z)-5-[[5-(4-fluoro-2-hydroxyphenyl)furan-2-yl]methylidene]-1,3-thiazolidine-2,4-dione
- AKOS024457740
- BCP9000324
- SDCCGSBI-0207184.P007
- HMS3260O16
- NCGC00185997-12
- 5-((5-(4-fluoro-2-hydroxyphenyl)-2-furanyl)methylene)-2,4-thiazolidinedione
- HY-13532
- BDBM50189744
- HMS3229L07
- BRD-K14988953-001-04-4
- CS-3164
- GTPL10578
- MDL： MFCD12024675
- Inchi： 1S/C14H8FNO4S/c15-7-1-3-9(10(17)5-7)11-4-2-8(20-11)6-12-13(18)16-14(19)21-12/h1-6,17H,(H,16,18,19)/b12-6-
- InChI Key： OYYVWNDMOQPMGE-SDQBBNPISA-N
- SMILES： OC1C=C(F)C=CC=1C1=CC=C(/C=C2/C(=O)NC(=O)S/2)O1

Computed Properties

Exact Mass: 305.01600
Monoisotopic Mass: 305.016
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 484
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Topological Polar Surface Area: 105A^2
XLogP3: 2.7

Experimental Properties

Color/Form: No data available
Density: 1.56
Melting Point: No data available
Boiling Point: No data available
Flash Point: No data available
Solubility: DMSO: >20mg/mL
PSA: 104.84000
LogP: 3.44400

AS-252424 Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

AS-252424 Pricemore >>

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AS-252424 Production Method

Production Method 1

2295-31-0

900515-33-5

900515-16-4

Reaction Conditions

1.1 Reagents: β-Alanine Solvents: Acetic acid , Water ; 1 h, 100 °C

Reference

: Furan-2-ylmethylene Thiazolidinediones as Novel, Potent, and Selective Inhibitors of Phosphoinositide 3-Kinase γ

Pomel, Vincent; Klicic, Jasna; Covini, David; Church, Dennis D.; Shaw, Jeffrey P.; et al, Journal of Medicinal Chemistry, 2006, 49(13), 3857-3871

AS-252424 Raw materials

AS-252424 Preparation Products

AS-252424 (900515-16-4)

AS-252424 Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:900515-16-4)AS-252424

Order Number:A24922

Stock Status:in Stock

Quantity:100mg

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:02

Price ($):896.0

Email:sales@amadischem.com

Product Official Link

AS-252424 Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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2. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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5. Alternative synthesis of the anti-baldness compound RU58841†

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Cas no 900515-16-4 (AS-252424)